Cas no 1351598-07-6 (N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-carboxamide)

• Product Name: N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-carboxamide
• CAS No: 1351598-07-6
• MF: C₂₂H₂₃NO₂
• MW: 333.42352604866
• CID: 6051481
• PubChem ID: 56764264
• Update Time: 2025-11-06

N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-carboxamide
• F5857-4234
• AKOS024524250
• N-(2-hydroxy-2-methyl-4-phenylbutyl)-1-naphthamide
• VU0525354-1
• 1351598-07-6

• Inchi： 1S/C22H23NO2/c1-22(25,15-14-17-8-3-2-4-9-17)16-23-21(24)20-13-7-11-18-10-5-6-12-19(18)20/h2-13,25H,14-16H2,1H3,(H,23,24)
• InChI Key： VZYDSSRVOJUUJK-UHFFFAOYSA-N
• SMILES： OC(C)(CNC(C1=CC=CC2C=CC=CC1=2)=O)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.172878976g/mol
• Monoisotopic Mass: 333.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-carboxamide

Comprehensive Overview of N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-carboxamide (CAS No. 1351598-07-6)

N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-carboxamide (CAS No. 1351598-07-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique naphthalene-carboxamide backbone and hydroxy-phenylbutyl side chain, exhibits intriguing physicochemical properties. Researchers are particularly interested in its potential applications as a building block for advanced polymers, pharmaceutical intermediates, and bioactive molecules. The presence of both hydrophilic (hydroxy group) and hydrophobic (naphthalene ring) moieties makes it a versatile candidate for drug delivery systems and surface modification technologies.

In recent years, the demand for naphthalene-based derivatives like N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-carboxamide has surged due to their role in developing high-performance materials. For instance, its structural features align with trends in sustainable chemistry, where researchers seek eco-friendly alternatives to traditional petrochemicals. A common query among scientists is: *"How does the hydroxy-methyl-phenyl substitution influence the compound’s solubility and stability?"* Studies suggest that the steric hindrance from the methyl group enhances thermal stability, while the hydroxy group improves water dispersibility—a critical factor for green synthesis applications.

The compound’s CAS No. 1351598-07-6 is frequently searched in academic databases, reflecting its relevance in catalysis research and bioconjugation. One emerging topic is its utility in photoactive materials, where the naphthalene-1-carboxamide core acts as a fluorophore. This aligns with the growing interest in optical sensors and bioimaging probes. Users often ask: *"Can CAS 1351598-07-6 be functionalized for click chemistry applications?"* Preliminary data indicate that the hydroxy group can be modified via esterification or etherification, enabling conjugation with azide-alkyne systems.

From a synthetic perspective, N-(2-hydroxy-2-methyl-4-phenylbutyl)naphthalene-1-carboxamide is synthesized through a multi-step process involving amide coupling and Grignard reactions. Its phenylbutyl segment is pivotal for enhancing lipophilicity, a trait valued in drug design for improving membrane permeability. Industry professionals often explore its structure-activity relationships (SAR) to optimize bioavailability. A trending discussion revolves around its potential as a kinase inhibitor scaffold, given the naphthalene moiety’s affinity for ATP-binding pockets.

In summary, CAS No. 1351598-07-6 represents a multifaceted compound with broad applicability. Its molecular architecture bridges gaps between material science and life sciences, addressing contemporary challenges like targeted therapy and renewable materials. As research progresses, this compound is poised to play a pivotal role in innovations ranging from nanotechnology to precision medicine.